Cas no 88398-78-1 (Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate)

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate structure
88398-78-1 structure
Product Name:Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
CAS No:88398-78-1
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD16620116
CID:1023897
PubChem ID:11105790
Update Time:2024-10-26

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
    • 1- methyl-4-ethoxycarbonyl-5-hydroxypyrazol
    • 5-HYDROXY-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 2-methyl-3-oxo-1H-pyrazole-4-carboxylate
    • AKOS005064144
    • Ethyl 1-methyl-5-oxo-2H-pyrazole-4-carboxylate
    • LTOXGZKRFFELPY-UHFFFAOYSA-N
    • CS-0007677
    • MFCD16620116
    • DTXSID10455345
    • ethyl-5-hydroxy-1-methyl-4-pyrazolecarboxylate
    • SCHEMBL6272160
    • 88398-78-1
    • 861895-64-9
    • SB39348
    • ethyl 5-hydroxy-1-methyl-4-pyrazole carboxylate
    • Ethyl5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
    • SCHEMBL4701434
    • DB-343024
    • Ethyl 2-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
    • Ethyl1-methyl-5-oxo-2H-pyrazole-4-carboxylate
    • BS-34079
    • F87516
    • MDL: MFCD16620116
    • Inchi: 1S/C7H10N2O3/c1-3-12-7(11)5-4-8-9(2)6(5)10/h4,10H,3H2,1-2H3
    • InChI Key: LTOXGZKRFFELPY-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(O)N(C)N=C1)OCC

Computed Properties

  • Exact Mass: 170.06914219g/mol
  • Monoisotopic Mass: 170.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 238.5±13.0 °C at 760 mmHg
  • Flash Point: 98.1±19.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Security Information

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Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Zinc chloride Solvents: Acetic anhydride ;  rt → 105 °C; 2.5 h, 105 °C; 7 h, 120 °C; 2 h, 135 °C; 2 h, 150 °C; overnight
2.1 Solvents: Water ;  rt → 100 °C; 6 h, 100 °C
Reference
Synthesis of 1-Methyl-4-ethoxycarbonyl-5-hydroxylpyrazole
Wang, Shuwen; et al, Jingxi Huagong Zhongjianti, 2009, 39(4), 9-10

Production Method 2

Reaction Conditions
1.1 Solvents: Water ;  rt → 100 °C; 6 h, 100 °C
Reference
Synthesis of 1-Methyl-4-ethoxycarbonyl-5-hydroxylpyrazole
Wang, Shuwen; et al, Jingxi Huagong Zhongjianti, 2009, 39(4), 9-10

Production Method 3

Reaction Conditions
1.1 Solvents: Ethanol ;  0 °C; overnight, reflux
Reference
An unusual thionyl chloride-promoted C-C bond formation to obtain 4,4'-bipyrazolones
Eller, Gernot A.; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 1287-1292

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Tetrafluoroboric acid Solvents: Water
Reference
Photochemical synthesis of 4-ethoxycarbonyl-5-hydroxypyrazoles
Spasova, M.; et al, Collection of Czechoslovak Chemical Communications, 1989, 54(1), 196-9

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Raw materials

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